Cas no 2227199-19-9 ((1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride)

• Product Name: (1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride
• CAS No: 2227199-19-9
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD28896263
• CID: 5058688
• Update Time: 2026-02-28

(1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1r,6s)-3-methyl-3,8-diazabicyclo[4.2.0]octane 2hcl
• (1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride
• (1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane diHCl
• cis-4-Methyl-4,7-diazabicyclo[4.2.0]octane dihydrochloride
• (1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride

• MDL： MFCD28896263
• Inchi： 1S/C7H14N2.2ClH/c1-9-3-2-6-4-8-7(6)5-9;;/h6-8H,2-5H2,1H3;2*1H/t6-,7-;;/m0../s1
• InChI Key： MMEHTIGZGIDNOI-JFYKYWLVSA-N
• SMILES： Cl.Cl.N1C[C@@H]2CCN(C)C[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Topological Polar Surface Area: 15.3

Additional information on (1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride

Research Brief on (1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane Dihydrochloride (CAS: 2227199-19-9)

The compound (1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride (CAS: 2227199-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This bicyclic amine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for drug development, particularly in the realm of central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for (1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride, which improved yield and purity while reducing production costs. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in oral formulations.

Pharmacological evaluations have revealed that (1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride acts as a potent modulator of specific neurotransmitter receptors, including the nicotinic acetylcholine receptors (nAChRs). Preclinical trials demonstrated its efficacy in mitigating symptoms of neurodegenerative diseases such as Alzheimer's and Parkinson's, with a favorable safety profile. Additionally, its antimicrobial properties against drug-resistant bacterial strains have been investigated, showing promising results in vitro.

Further research is underway to explore the compound's mechanism of action at the molecular level. Advanced computational modeling and X-ray crystallography studies are being employed to elucidate its binding interactions with target proteins. These insights are expected to facilitate the design of next-generation derivatives with enhanced therapeutic potential.

In conclusion, (1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride represents a versatile scaffold in medicinal chemistry, with applications spanning CNS disorders and infectious diseases. Continued research and development efforts are essential to translate these findings into clinically viable therapeutics.